Cas no 409333-67-1 (2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoro-4-methylpentanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoro-4-methylpentanoic acid
• CAS No: 409333-67-1
• MF: C₁₁H₁₈F₃NO₄
• MW: 285.260134220123
• MDL: MFCD02682483
• CID: 926388
• PubChem ID: 21902135
• Update Time: 2025-04-19

2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoro-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• BOC-D,L-5,5,5-TRIFLUOROLEUCINE
• Boc-5,5,5-trifluoro-DL-leucine
• 2-tert-butoxycarbonylamino-5,5,5-trifluoro-4-methyl-pentanoic acid
• A13501
• AG-B-16786
• CTK7G8981
• FT-0651918
• MolPort-002-500-081
• 2-{(tert-butoxy)carbonylamino}-5,5,5-trifluoro-4-methylpentanoic acid
• MFCD02682483
• 5,5,5-trifluoro-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• DTXSID00619777
• N-(tert-Butoxycarbonyl)-5,5,5-trifluoroleucine
• 2-{[(tert-butoxy)carbonyl]amino}-5,5,5-trifluoro-4-methylpentanoic acid
• AS-37121
• 2-((tert-Butoxycarbonyl)amino)-5,5,5-trifluoro-4-methylpentanoic acid
• CS-0364196
• 409333-67-1
• EN300-3376198
• AKOS015836945
• PLTXZUYAJDKNFI-UHFFFAOYSA-N
• SCHEMBL13602877

• MDL： MFCD02682483
• Inchi： 1S/C11H18F3NO4/c1-6(11(12,13)14)5-7(8(16)17)15-9(18)19-10(2,3)4/h6-7H,5H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： PLTXZUYAJDKNFI-UHFFFAOYSA-N
• SMILES： FC(C(C)CC(C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 285.11884
• Monoisotopic Mass: 285.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives